Cas no 22479-39-6 (2,2'-(3-Chloro-1,2-phenylene)diacetonitrile)

• Product Name: 2,2'-(3-Chloro-1,2-phenylene)diacetonitrile
• CAS No: 22479-39-6
• MF: C₁₀H₇ClN₂
• MW: 190.628980875015
• CID: 2113558
• Update Time: 2023-08-04

2,2'-(3-Chloro-1,2-phenylene)diacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1,2-Benzenediacetonitrile
• 2,2'-(3-chloro-1,2-phenylene)diacetonitrile
• BYBSUQIXXWOKQF-UHFFFAOYSA-N
• 2,2'-(3-Chloro-1,2-phenylene)diacetonitrile

• Inchi： 1S/C10H7ClN2/c11-10-3-1-2-8(4-6-12)9(10)5-7-13/h1-3H,4-5H2
• InChI Key： BYBSUQIXXWOKQF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC#N)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Topological Polar Surface Area: 47.6